(4-((4-Bromo-2-fluorophenyl)amino)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an amino group, a quinoline group, and a pyrrolidine group . The presence of these groups suggests that this compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the quinoline ring, which is a type of aromatic ring, would likely contribute to the stability of the molecule. The bromo and fluoro substituents could also influence the molecule’s reactivity .Scientific Research Applications
Analytical Applications in Pharmaceuticals
In pharmaceutical analysis, similar compounds have been used as reagents in the development of pre-column derivatization techniques for quality control. For example, derivatives involving fluorogenic labeling reagents have been applied in high-performance liquid chromatography (HPLC) for the efficient separation and fluorometric detection of amino acids in pharmaceuticals, showcasing the potential utility of complex quinolin derivatives in enhancing analytical methodologies (Gatti et al., 2004).
Inhibition of Butyrylcholinesterase and Anti-Aβ Aggregation
Compounds with structural similarities have demonstrated significant biological activities, such as inhibiting butyrylcholinesterase (BChE) and displaying anti-Aβ1–42 aggregation activity. These activities suggest their potential application in therapeutic strategies against diseases characterized by Aβ aggregation, such as Alzheimer’s disease (Jiang et al., 2019).
Antitumor Activity
Synthesis and evaluation of structurally related compounds have led to discoveries of molecules with distinct inhibition on the proliferation of cancer cell lines, indicating the role of such compounds in the development of novel anticancer therapies (Tang & Fu, 2018).
Antioxidant Properties
The investigation into derivatives of similar structures has revealed effective antioxidant properties. These findings suggest that the compound could be a precursor in the synthesis of molecules with potential health benefits, particularly in combating oxidative stress (Çetinkaya et al., 2012).
Synthesis and Biological Evaluation
Research focusing on the synthesis and structural optimization of related compounds has yielded molecules with improved biological activities, including sodium channel blocking and anticonvulsant effects. Such studies highlight the compound's relevance in synthesizing pharmacologically active agents (Malik & Khan, 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[4-(4-bromo-2-fluoroanilino)-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrF2N3O/c21-12-3-5-18(16(23)9-12)25-19-14-10-13(22)4-6-17(14)24-11-15(19)20(27)26-7-1-2-8-26/h3-6,9-11H,1-2,7-8H2,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVOUTRUIDIWPRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CN=C3C=CC(=CC3=C2NC4=C(C=C(C=C4)Br)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrF2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.